5-chloro-6-cyclopropyl-1-(2-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 5-chloro-6-cyclopropyl-1-(2-fluorophenyl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C17H13ClFN3O2/c1-8-12-13(17(23)24)14(18)15(9-6-7-9)20-16(12)22(21-8)11-5-3-2-4-10(11)19/h2-5,9H,6-7H2,1H3,(H,23,24)
• InChI Key: JURYZRUAGLIEKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC(=C(C(=C12)C(=O)O)Cl)C3CC3)C4=CC=CC=C4F
• Molecular Formula: C17H13ClFN3O2
• Molecular Weight: 345.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyrazolo[3,4-b]pyridine core, which is a type of nitrogen-containing heterocycle. This core is substituted with a fluorophenyl group, a cyclopropyl group, a methyl group, and a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazolo[3,4-b]pyridine core would likely contribute to the compound’s aromaticity, and the electronegative atoms (such as the fluorine in the fluoro group) would create regions of high electron density.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group could make the compound acidic. The compound’s solubility would depend on factors such as its polarity and the presence of hydrogen bonding groups.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Recent research has demonstrated catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The sequence was successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Synthetic Chemistry

• Role in Organic Synthesis : Organoboron compounds, including pinacol boronic esters, are crucial for Suzuki–Miyaura coupling reactions. .
• .

Hydroboration-Deboronation Strategy

• Application : In this strategy, in situ-generated catechol boronic esters undergo protodeboronation via a radical chain reaction. .

Indole Derivatives

• Biological Potential : Indole derivatives have diverse biological activities. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, it could interact with biological targets in the body to exert its effects.

Future Directions

The future directions for this compound would depend on its intended use. If it’s intended to be a drug, future research could focus on improving its efficacy, reducing its side effects, or finding new therapeutic applications.